Cas no 1261958-71-7 (2-(3-Chloro-4-methylphenyl)-5-fluorobenzoic acid)

• Product Name: 2-(3-Chloro-4-methylphenyl)-5-fluorobenzoic acid
• CAS No: 1261958-71-7
• MF: C₁₄H₁₀ClFO₂
• MW: 264.679406642914
• MDL: MFCD18320780
• CID: 2622158
• PubChem ID: 53226679
• Update Time: 2025-11-02

2-(3-Chloro-4-methylphenyl)-5-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-CHLORO-4-METHYLPHENYL)-5-FLUOROBENZOIC ACID
• 1261958-71-7
• MFCD18320780
• 3'-Chloro-4-fluoro-4'-methyl[1,1'-biphenyl]-2-carboxylic acid
• DTXSID90690297
• 2-(3-Chloro-4-methylphenyl)-5-fluorobenzoic acid, 95%
• AKOS017552764
• 2-(3-Chloro-4-methylphenyl)-5-fluorobenzoic acid

• MDL： MFCD18320780
• Inchi： 1S/C14H10ClFO2/c1-8-2-3-9(6-13(8)15)11-5-4-10(16)7-12(11)14(17)18/h2-7H,1H3,(H,17,18)
• InChI Key： GFDMMLGDVFWZOW-UHFFFAOYSA-N
• SMILES： ClC1=C(C)C=CC(=C1)C1C=CC(=CC=1C(=O)O)F

Computed Properties

• Exact Mass: 264.0353354Da
• Monoisotopic Mass: 264.0353354Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 37.3Ų

Additional information on 2-(3-Chloro-4-methylphenyl)-5-fluorobenzoic acid

Comprehensive Guide to 2-(3-Chloro-4-methylphenyl)-5-fluorobenzoic acid (CAS No. 1261958-71-7): Properties, Applications, and Market Insights

In the rapidly evolving field of organic chemistry and pharmaceutical intermediates, 2-(3-Chloro-4-methylphenyl)-5-fluorobenzoic acid (CAS No. 1261958-71-7) has emerged as a compound of significant interest. This fluorinated benzoic acid derivative is widely recognized for its unique structural features and versatile applications in drug discovery and material science. With the increasing demand for high-performance chemical intermediates, understanding this compound's properties and potential is crucial for researchers and industry professionals alike.

The molecular structure of 2-(3-Chloro-4-methylphenyl)-5-fluorobenzoic acid combines a halogen-substituted aromatic ring with a carboxylic acid functional group, making it particularly valuable in medicinal chemistry. Recent studies highlight its potential as a building block for various biologically active compounds, especially in the development of targeted therapies. The presence of both chloro and fluoro substituents enhances its electronic properties and binding affinity, which are critical factors in drug design.

From a synthetic chemistry perspective, CAS 1261958-71-7 demonstrates excellent reactivity in various coupling reactions and esterification processes. Its thermal stability and solubility characteristics make it suitable for diverse industrial applications. Many researchers are particularly interested in its potential for creating advanced materials with specific optical properties or catalytic functions.

The pharmaceutical industry has shown growing interest in 2-(3-Chloro-4-methylphenyl)-5-fluorobenzoic acid as a potential precursor for small molecule drugs. With the current focus on personalized medicine and precision therapeutics, this compound's ability to serve as a versatile scaffold is particularly valuable. Recent patent filings suggest its application in developing kinase inhibitors and anti-inflammatory agents, addressing some of today's most pressing medical challenges.

In the context of green chemistry and sustainable synthesis, researchers are exploring eco-friendly methods to produce 1261958-71-7. The compound's potential for biodegradability and low environmental impact makes it attractive for companies committed to sustainable chemical production. This aligns with current industry trends toward environmentally friendly alternatives in chemical manufacturing.

The global market for fluorinated aromatic compounds like 2-(3-Chloro-4-methylphenyl)-5-fluorobenzoic acid is experiencing steady growth, driven by demand from the pharmaceutical and agrochemical sectors. Market analysts project increased production capacity as more applications are discovered for this specialty chemical. Companies specializing in fine chemicals are actively developing improved synthesis routes to meet the growing demand while maintaining high purity standards.

For researchers working with CAS 1261958-71-7, proper handling procedures and storage conditions are essential to maintain the compound's integrity. While not classified as hazardous under normal conditions, standard laboratory safety protocols should always be followed when working with any chemical substance. The compound's physical properties, including its melting point and solubility profile, should be considered when designing experiments or industrial processes.

Recent advancements in analytical techniques have enabled more precise characterization of 2-(3-Chloro-4-methylphenyl)-5-fluorobenzoic acid. Modern spectroscopic methods, particularly NMR and mass spectrometry, provide detailed information about its molecular structure and purity. These analytical tools are crucial for quality control in both research and commercial production settings.

The future of 1261958-71-7 appears promising, with ongoing research exploring its potential in emerging technologies. Some studies suggest applications in organic electronics and advanced materials science, where its unique electronic properties could prove valuable. As the scientific community continues to investigate this compound, we can expect to see new innovative applications and synthetic methodologies developed in the coming years.

For those seeking high-quality 2-(3-Chloro-4-methylphenyl)-5-fluorobenzoic acid, it's important to source from reputable suppliers who can provide comprehensive analytical data and certificates of analysis. The compound's purity grade and isomeric composition can significantly impact its performance in various applications, making supplier selection a critical consideration for both academic researchers and industrial users.